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Compound of Interest

Compound Name: Tri-sec-butylborane

Cat. No.: B073942

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of Tri-sec-butylborane. Adherence to these procedures is
critical due to the chemical's hazardous properties.

Tri-sec-butylborane is a highly reactive and pyrophoric organoborane compound, meaning it
can ignite spontaneously upon contact with air.[1] It is also highly sensitive to moisture, reacting
violently with water to produce flammable hydrogen gas, which can lead to fire or an explosion.
[1] Due to these properties, it must be handled with extreme caution by trained personnel using
specialized techniques.[1]

Hazard Summary

Tri-sec-butylborane presents multiple significant hazards:

Pyrophoric Liquid: Spontaneously ignites if exposed to air.[2]

Water Reactive: Reacts violently with water and moisture.[1]

Corrosive: Causes severe skin burns and eye damage.[2][3]

Respiratory Irritant: May cause respiratory irritation.[3][4]

Suspected Carcinogen: Suspected of causing cancer.[3][4]
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e Flammable: Highly flammable liquid and vapor.[3][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Tri-sec-butylborane.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene)

inspected prior to use.[3]

To protect against skin

corrosion and chemical burns.

Eye & Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US). A
face shield should also be
used.[3]

To protect against splashes
and chemical burns to the

eyes and face.

Skin & Body Protection

Fire/flame resistant and
impervious clothing. A lab coat
should be worn over personal
clothing.[3]

To protect against fire,
chemical splashes, and skin

contact.

Respiratory Protection

A full-face respirator should be
used if exposure limits are
exceeded or if irritation is

experienced.[3]

To protect against inhalation of
vapors that can cause

respiratory irritation.

Safe Handling and Storage Protocol

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
Store under an inert atmosphere, such as nitrogen or argon.[1]
Keep away from heat, sparks, open flames, and other ignition sources.[3][5]

Store separately from incompatible materials, including water, acids, and oxidizing agents.[1]
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Handling:

All manipulations must be carried out under an inert atmosphere using air-free techniques
such as a glove box or a Schlenk line.[1]

e Ensure adequate ventilation in the handling area.[3]
e Use non-sparking tools and equipment to prevent ignition.[3]
e Ground all equipment to prevent static electricity discharge.[6]

e Never work alone when handling this substance.

Experimental Workflow
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Caption: Workflow for the safe handling of Tri-sec-butylborane.
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Spill and Emergency Procedures

Emergency Scenario Immediate Action

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[3]

Immediately rinse eyes cautiously with water for

at least 15 minutes. Remove contact lenses if
Eye Contact ] o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[3]

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) ) )
artificial respiration. Seek immediate medical

attention.[3]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion _ _
unconscious person. Call a poison control

center or doctor immediately.[3]

Evacuate the area. Remove all ignition sources.
Ventilate the area. Contain the spill with inert
) absorbent material (e.g., sand, earth). Collect
seil and place in a suitable, closed container for
disposal. Do not use combustible materials,

such as sawdust.[3][7]

Use a dry chemical, carbon dioxide, or alcohol-
Ei resistant foam extinguisher. Do not use water.
ire
Firefighters should wear self-contained

breathing apparatus.[3]

Disposal Plan

o Waste Product: The material must be disposed of by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[3] Do not discharge to sewer
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systems.[3]

o Contaminated Packaging: Containers should be triply rinsed (or equivalent) and can then be
offered for recycling or reconditioning.[3] Alternatively, puncture the packaging to render it
unusable and dispose of it in a sanitary landfill.[3] Combustible packaging materials may be
incinerated under controlled conditions.[3]

e Labeling: All waste containers must be clearly labeled with the contents and associated
hazards.

By strictly following these guidelines, you can minimize the risks associated with handling Tri-
sec-butylborane and ensure a safe laboratory environment. Always consult the Safety Data
Sheet (SDS) for the most current and comprehensive information before use.[3][5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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